Cas no 898793-71-0 (2'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone)

2'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone structure
898793-71-0 structure
Product Name:2'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone
CAS No:898793-71-0
MF:C20H22O3
MW:310.386886119843
CID:1946903
PubChem ID:24726280
Update Time:2025-04-21

2'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

    • 2'-CARBOETHOXY-3-(2,4-DIMETHYLPHENYL)PROPIOPHENONE
    • ethyl 2-[3-(2,4-dimethylphenyl)propanoyl]benzoate
    • LogP
    • AKOS016021758
    • 898793-71-0
    • DTXSID30644673
    • MFCD03843669
    • 2'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone
    • MDL: MFCD03843669
    • Inchi: 1S/C20H22O3/c1-4-23-20(22)18-8-6-5-7-17(18)19(21)12-11-16-10-9-14(2)13-15(16)3/h5-10,13H,4,11-12H2,1-3H3
    • InChI Key: ODFYFIDCAPZHDR-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1C(=O)OCC)CCC1C=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 310.15689456Da
  • Monoisotopic Mass: 310.15689456Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 43.4Ų

2'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C010292-250mg
2'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone
898793-71-0
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$ 440.00 2022-06-06
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2'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone
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$ 735.00 2022-06-06
Fluorochem
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206422-2g
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898793-71-0 97%
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£1013.00 2022-03-01
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206422-5g
2'-carboethoxy-3-(2,4-dimethylphenyl)propiophenone
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£2025.00 2022-03-01
A2B Chem LLC
AD12719-1g
2'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone
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$644.00 2024-04-19
A2B Chem LLC
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2'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone
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A2B Chem LLC
AD12719-5g
2'-Carboethoxy-3-(2,4-dimethylphenyl)propiophenone
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$2291.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1649407-1g
Ethyl 2-(3-(2,4-dimethylphenyl)propanoyl)benzoate
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¥7212.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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